Cas no 613-57-0 (2-Naphthalenepropanenitrile,b-oxo-)
613-57-0 structure
Product name:2-Naphthalenepropanenitrile,b-oxo-
2-Naphthalenepropanenitrile,b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenepropanenitrile,b-oxo-
- 2-Naphthoylacetonitrile
- 3-naphthalen-2-yl-3-oxopropanenitrile
- 3-naphthalen-2-yl-3-oxo-propanenitrile
- 2-(naphthalene-2-carbonyl)acetonitrile
- 3-(2-naphthyl)-3-oxopropanenitrile
- 3-(naphthalen-2-yl)-3-oxopropanenitrile
- 3-[2]Naphthyl-3-oxo-propionitril
- 3-[2]naphthyl-3-oxo-propionitrile
- 3-Oxo-3-(naphthyl-(2))-propionsaeure-nitril
- AC1L5C4R
- AC1Q4RXO
- CTK5B3096
- NSC9851
- PubChem11964
- SureCN4160389
- DTXSID60278748
- A8509
- SCHEMBL4160389
- NSC-9851
- CS-0315765
- beta-oxo-2-naphthalenepropionitrile
- AKOS000179958
- 3-Oxo-3-(2-naphthyl)propionitrile
- 613-57-0
- MFCD02260808
- F72224
- GTEKTBPHQPYBPS-UHFFFAOYSA-N
- SY092780
- FT-0604168
- 3-(naphthalen-2-yl)-3-oxopropionitrile
-
- MDL： MFCD02260808
- Inchi： 1S/C13H9NO/c14-8-7-13(15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7H2
- InChI Key： GTEKTBPHQPYBPS-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 195.06847
- Monoisotopic Mass: 195.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.183
- Boiling Point: 405°C at 760 mmHg
- Flash Point: 198.7°C
- Refractive Index: 1.629
- PSA: 40.86
- LogP: 2.93618
2-Naphthalenepropanenitrile,b-oxo- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB367008-5 g |
2-Naphthoylacetonitrile, 97%; . |
613-57-0 | 97% | 5g |
€2356.60 | 2023-04-26 | |
| Fluorochem | 206991-1g |
2-Naphthoylacetonitrile |
613-57-0 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1187898-5g |
3-(2-Naphthyl)-3-oxopropanenitrile |
613-57-0 | 95% | 5g |
$1210 | 2024-07-20 | |
| Fluorochem | 206991-5g |
2-Naphthoylacetonitrile |
613-57-0 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| 1PlusChem | 1P00EDCE-1g |
3-naphthalen-2-yl-3-oxo-propanenitrile |
613-57-0 | 97% | 1g |
$178.00 | 2024-04-22 | |
| abcr | AB367008-2g |
2-Naphthoylacetonitrile, 97%; . |
613-57-0 | 97% | 2g |
€1187.50 | 2025-02-17 | |
| A2B Chem LLC | AG69678-250mg |
3-(Naphthalen-2-yl)-3-oxopropanenitrile |
613-57-0 | 95% | 250mg |
$86.00 | 2024-04-19 | |
| A2B Chem LLC | AG69678-100mg |
3-(Naphthalen-2-yl)-3-oxopropanenitrile |
613-57-0 | 95% | 100mg |
$52.00 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS7553-1g |
2-Naphthalenepropanenitrile, β-oxo- |
613-57-0 | 95% | 1g |
￥1951.0 | 2024-04-18 | |
| eNovation Chemicals LLC | Y1187898-5g |
3-(2-Naphthyl)-3-oxopropanenitrile |
613-57-0 | 95% | 5g |
$1210 | 2025-02-24 |
2-Naphthalenepropanenitrile,b-oxo- Related Literature
-
Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
-
Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
-
Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:613-57-0)2-Naphthalenepropanenitrile,b-oxo-
Purity:99%
Quantity:1g
Price ($):258.0